Cas no 80034-28-2 (Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]-)

• Product Name: Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]-
• CAS No: 80034-28-2
• MF: C₃₀H₁₆Cl₂
• MW: 447.35404586792
• CID: 706454
• PubChem ID: 15741807
• Update Time: 2025-04-19

Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]-
• 9,10-bis[2-(4-chlorophenyl)ethynyl]anthracene
• 80034-28-2
• SCHEMBL391401
• DTXSID30577795
• 9,10-Bis[(4-chlorophenyl)ethynyl]anthracene

• Inchi： 1S/C30H16Cl2/c31-23-15-9-21(10-16-23)13-19-29-25-5-1-2-6-26(25)30(28-8-4-3-7-27(28)29)20-14-22-11-17-24(32)18-12-22/h1-12,15-18H
• InChI Key： QIHHHIVJXPQIBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C#CC1=C2C=CC=CC2=C(C#CC2C=CC(=CC=2)Cl)C2=CC=CC=C21

Computed Properties

• Exact Mass: 446.0629059g/mol
• Monoisotopic Mass: 446.0629059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų